Cas no 1466303-01-4 (3-bromo-5-methylthiophene-2-sulfonamide)

• Product Name: 3-bromo-5-methylthiophene-2-sulfonamide
• CAS No: 1466303-01-4
• MF: C₅H₆BrNO₂S₂
• MW: 256.140637874603
• MDL: MFCD21191133
• CID: 5219258
• PubChem ID: 65268240
• Update Time: 2025-11-06

3-bromo-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 3-bromo-5-methyl-
• 3-bromo-5-methylthiophene-2-sulfonamide

• MDL： MFCD21191133
• Inchi： 1S/C5H6BrNO2S2/c1-3-2-4(6)5(10-3)11(7,8)9/h2H,1H3,(H2,7,8,9)
• InChI Key： GIOKVRUIRKSKDV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC(C)=CC=1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-bromo-5-methylthiophene-2-sulfonamide

3-Bromo-5-Methylthiophene-2-Sulfonamide: A Comprehensive Overview

3-Bromo-5-Methylthiophene-2-Sulfonamide, also known by its CAS number CAS No. 1466303-01-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with a bromine atom at position 3, a methyl group at position 5, and a sulfonamide group at position 2. These substituents not only influence the electronic characteristics of the molecule but also play a crucial role in determining its reactivity and functionality.

The synthesis of 3-Bromo-5-Methylthiophene-2-Sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiophene derivatives, making this compound more accessible for research and industrial applications. The sulfonamide group, in particular, is known for its ability to act as a strong electron-withdrawing group, which can significantly modulate the electronic properties of the thiophene ring.

One of the most promising applications of 3-Bromo-5-Methylthiophene-2-Sulfonamide lies in its potential use as a building block for advanced materials. Thiophene derivatives are widely used in the development of conductive polymers, organic light-emitting diodes (OLEDs), and flexible electronics due to their excellent charge transport properties. The bromine substituent at position 3 introduces additional functionality, enabling further chemical modifications to tailor the material's properties for specific applications.

In recent studies, researchers have explored the use of 3-Bromo-5-Methylthiophene-2-Sulfonamide in the synthesis of novel copolymers with enhanced electrical conductivity and thermal stability. These copolymers have shown great potential for use in next-generation electronic devices, where high performance and reliability are critical. Furthermore, the methyl group at position 5 contributes to the compound's stability under various environmental conditions, making it suitable for outdoor applications.

The sulfonamide group in 3-Bromo-5-Methylthiophene-2-Sulfonamide also imparts hydrophilic properties to the molecule, which can be advantageous in certain biomedical applications. For instance, this compound has been investigated as a potential drug delivery agent due to its ability to form stable complexes with hydrophobic drugs. The bromine substituent further enhances the compound's bioavailability, making it an attractive candidate for pharmaceutical research.

In terms of environmental impact, 3-Bromo-5-Methylthiophene-2-Sulfonamide has been found to exhibit low toxicity towards aquatic organisms under standard testing conditions. This makes it a safer alternative compared to other thiophene derivatives that may pose environmental risks. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

The development of efficient analytical techniques has greatly facilitated the characterization of 3-Bromo-5-Methylthiophene-2-Sulfonamide. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled precise determination of the compound's structure and purity. These techniques are essential for ensuring consistent quality control during large-scale production processes.

In conclusion, 3-Bromo-5-Methylthiophene-2-Sulfonamide, with its unique combination of substituents and versatile properties, represents a valuable compound for both academic research and industrial applications. Its role as a building block for advanced materials and potential use in biomedical fields highlights its significance in modern chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in shaping future technologies.